Cas no 163457-23-6 (3,3-difluoropyrrolidine;hydrochloride)

3,3-Difluoropyrrolidine hydrochloride is a fluorinated heterocyclic compound widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis. The incorporation of fluorine atoms enhances metabolic stability and bioavailability, making it valuable for drug development, particularly in the design of enzyme inhibitors and receptor modulators. The hydrochloride salt form improves solubility and handling characteristics, facilitating its use in synthetic applications. Its rigid pyrrolidine scaffold, combined with difluorination at the 3-position, offers steric and electronic tuning for structure-activity optimization. This compound is commonly employed in medicinal chemistry for the preparation of bioactive molecules, including CNS-targeting agents and protease inhibitors.
3,3-difluoropyrrolidine;hydrochloride structure
163457-23-6 structure
Product Name:3,3-difluoropyrrolidine;hydrochloride
CAS No:163457-23-6
MF:C4H8ClF2N
MW:143.562827110291
MDL:MFCD03788948
CID:65692
PubChem ID:24903482
Update Time:2025-06-07

3,3-difluoropyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3,3-Difluoropyrrolidine hydrochloride
    • 3,3-DIFLUOROPYRROLIDINE HCL
    • Pyrrolidine, 3,3-difluoro-, hydrochloride (1:1)
    • 3,3-Difluoropyrrolidine h...
    • 1-Aza-3,3-difluorocyclopentane
    • 3,3-Difluoropyrrolidine hydrochloride 97%
    • 3,3-difluoropyrrolidine;hydrochloride
    • AC-6623
    • MFCD03788948
    • 3,3-Difluoropyrollidine hydrochloride
    • D4315
    • F8888-3521
    • W-205924
    • 3,3-Difluoropyrrolidine--hydrogen chloride (1/1)
    • SCHEMBL324555
    • HY-W001466
    • 3, 3-difluoro-pyrrolidine hydrochloride
    • 3,3-difluoropyrrolidinium chloride
    • PYRROLIDINE, 3,3-DIFLUORO-, HYDROCHLORIDE
    • 3,3-DIFLUORO-PYRROLIDINE HCL
    • 3,3-difluoropyrrolidine hydrochloride salt
    • 3,3-difluoropyrrolidin-1-ium chloride
    • 3,3-Difluoropyrrolidine, HCl
    • DTXSID00647939
    • 3,3-difluoro-pyrrolidine hydrochloride
    • PB20854
    • PS-8989
    • 3,3-Difluoropyrrolidine hydrochloride, 97%
    • 163457-23-6
    • EN300-126606
    • AKOS005063366
    • 3,3-difluoropyrrolidinehydrochloride
    • 3,3-difluoropyrolidine HCl
    • DB-005258
    • CS-W001466
    • 3,3-difluoropyrrolidine, hydrochloride salt
    • BCP14541
    • 3,3-difluoropyrrolidin hydrochloride
    • MDL: MFCD03788948
    • Inchi: InChI=1S/C4H7F2N.ClH/c5-4(6)1-2-7-3-4;/h7H,1-3H2;1H
    • InChI Key: YYVPZQADFREIFR-UHFFFAOYSA-N
    • SMILES: FC1(F)CNCC1.[H]Cl

Computed Properties

  • Exact Mass: 143.03100
  • Monoisotopic Mass: 143.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • Color/Form: White crystalline powder
  • Melting Point: 133-136 °C
  • Boiling Point: 84.4 °C at 760 mmHg
  • Flash Point: 4.8℃
  • PSA: 12.03000
  • LogP: 1.74580
  • Solubility: Water soluble
  • Sensitiveness: Hygroscopic

3,3-difluoropyrrolidine;hydrochloride Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT, HYGROSCOPIC
  • Storage Condition:Inert atmosphere,Room Temperature
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36/37/39

3,3-difluoropyrrolidine;hydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3,3-difluoropyrrolidine;hydrochloride Production Method

3,3-difluoropyrrolidine;hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:163457-23-6)3,3-二氟吡咯烷盐酸盐
Order Number:LE26827318
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:163457-23-6)3,3-二氟吡咯烷盐酸盐
LE26827318
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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